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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965

An In-depth Technical Guide to Tetramethylammonium Triiodide (CAS 4337-68-2)

Introduction

Tetramethylammonium triiodide, with the CAS registry number 4337-68-2, is a quaternary
ammonium polyhalide compound.[1] Its chemical formula is C4H12I3N, and it has a molecular
weight of 454.86 g/mol .[1] This compound is a solid characterized by its tetramethylammonium
cation ((CHs)aN™*) and a linear triiodide anion (Is7).[2][3] It is recognized for its utility in various
chemical applications, serving as a versatile reagent in organic synthesis, a subject of interest
in materials science due to its structural and electronic properties, and a tool in
pharmacological research.[1]

Physicochemical and Structural Properties

Tetramethylammonium triiodide is a white crystalline solid that is soluble in polar solvents
like water and ethanol.[3][4] A summary of its key physical and chemical properties is
presented in the table below.
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Property Value

CAS Number 4337-68-2

Molecular Formula C4H12I3N

Molecular Weight 454.86 g/mol
Appearance White crystalline solid
Melting Point Estimated around 115 °C

Crystal System

Orthorhombic (one polymorph)

Space Group

Pnma (one polymorph)

Cell Dimensions

a=1060A,b=1253A, c=21.47A

I~ Bond Angle

176.8°

Is~ Bond Lengths

2.92-2.94 A

The crystal structure of tetramethylammonium triiodide has been a subject of significant

study, revealing that the compound exhibits polymorphism, meaning it can crystallize into

different forms.[1][5] This property can influence its physical characteristics and reactivity.[1] To

date, two polymorphic structures, Pnnm and P21/c, have been crystallographically

characterized.[5] The triiodide anion is stabilized by the tetramethylammonium cation through

weak van der Waals interactions.[1]

Synthesis of Tetramethylammonium Triiodide

The synthesis of tetramethylammonium triiodide is typically achieved through the direct

reaction of tetramethylammonium iodide with elemental iodine in a suitable solvent, such as

methanol or ethanol.[6][7]

Experimental Protocol

A common laboratory-scale synthesis protocol is as follows:

» Dissolution of lodine: In a 50 mL beaker, dissolve 0.6 g of iodine in 12 mL of ethanol.[6]
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Addition of Tetramethylammonium lodide: To the iodine solution, add 0.5 g of
tetramethylammonium iodide.[6]

Heating and Stirring: Place the beaker on a hot plate under a fume hood and gently heat the
mixture to approximately 55 °C.[8] Stir the solution until all solids have completely dissolved.
It is important to keep the beaker covered to minimize solvent evaporation.[6][8]

Crystallization: Once all solids are dissolved, remove the beaker from the heat and place it in
an ice bath to induce crystallization.[6][8] Avoid agitating the solution, as this can lead to the
formation of smaller, impure crystals.[6]

Isolation of Product: Collect the resulting crystals by vacuum filtration.[6][8]

Washing and Drying: Wash the collected crystals with a small amount of cold hexane until
the filtrate is colorless.[6] The purified crystals are then air-dried overnight.[6][7]

A typical yield for this reaction is around 71.55%.[6]
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Reactants

lodine (I2) Tetramethylammonium lodide ((CHs)aNI)

Process

Dissolve in Ethanol

:

Heat (55°C) & Stir

:

Cool in Ice Bath

:

Vacuum Filtration

:

Wash with Hexane & Air Dry

Product

Tetramethylammonium Triiodide ((CH3)aNI3)

Click to download full resolution via product page

Synthesis workflow for Tetramethylammonium Triiodide.

Thermal Analysis and Decomposition
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The thermal stability of tetramethylammonium triiodide has been investigated using
techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis
(TGA).[1] DSC studies show phase transitions occurring between 347-353 K.[1] TGA indicates
that the compound begins to decompose above 400°C when heated under a nitrogen
atmosphere.[1]

The typical decomposition pathway for triiodide salts involves the loss of an iodine molecule

(12).[5][9]

Tetramethylammonium Triiodide
((CHs)aNls)

eat (>400°C)

Decomposition Products
((CH3)aNI + 12)

Click to download full resolution via product page

Thermal decomposition pathway of Tetramethylammonium Triiodide.

Spectroscopic Characterization
Spectroscopic techniques are essential for the characterization of tetramethylammonium

triiodide.

e Raman Spectroscopy: This technique is particularly useful for studying the triiodide anion.
The symmetric stretch of the I3~ ion in tetramethylammonium triiodide is observed at 112
cm~1, which is a redshift compared to the free Is~ ion (around 145 cm™?), indicating weaker
anion-cation interactions.[1]

¢ Single-Crystal X-ray Diffraction (XRD): XRD is the definitive method for determining the
three-dimensional crystal structure of the compound, including bond lengths and angles.[1]

Experimental Protocol for Single-Crystal X-ray
Diffraction
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» Crystal Selection: A suitable single crystal of tetramethylammonium triiodide is mounted
on a goniometer head.

o Data Collection: The crystal is placed in an X-ray beam and rotated. A series of diffraction
patterns are collected at various crystal orientations.[10]

» Data Processing: The collected diffraction data are processed to determine the unit cell
parameters and the intensities of the reflections.[10]

 Structure Solution and Refinement: The processed data are used to solve the phase problem
and generate an electron density map of the crystal. From this map, the positions of the
atoms are determined and refined to yield the final crystal structure.[10]

Applications

Tetramethylammonium triiodide is a versatile compound with applications in several areas of
scientific research.

Organic Synthesis

In organic synthesis, it serves as an effective iodinating agent for aromatic compounds.[1]
These reactions can often be carried out under mild, solvent-free conditions, achieving high
yields.[1] It is also used as a precursor for phase-transfer catalysts in various alkylation
reactions.[1]

Tetramethylammonium Triiodide Aromatic Compound
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Role as an iodinating agent in organic synthesis.

Materials Science

The distinct structural and electronic properties of tetramethylammonium triiodide make it a
compound of interest in materials science.[1] Its polymorphism and temperature-dependent
electrical conductivity suggest potential applications in the development of electronic and
semiconducting materials.[1]

Pharmacological Research

The tetramethylammonium cation is known for its cholinomimetic effects, meaning it mimics the
action of acetylcholine.[1] It acts as an agonist at both nicotinic and muscarinic receptors. This
makes tetramethylammonium compounds, including the triiodide salt, useful tools for studying
neurotransmission and receptor interactions in pharmacological research.[1]

Safety Information

This product is intended for research purposes only and should be handled in a controlled
laboratory setting. It is not for human or veterinary diagnostic or therapeutic use.[1] Standard
safety precautions for handling chemical reagents should be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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